Thyodene

• CAS No.: 9005-84-9
• Product Name: Thyodene
• Molecular Formula: C12H22O11
• Molecular Weight: 342.3 g/mol
• IUPAC Name: (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(2R,3S,4R,5R,6S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
• Standard InChI: InChI=1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5-,6+,7-,8-,9-,10-,11+,12-/m1/s1
• Standard InChIKey: GUBGYTABKSRVRQ-ASMJPISFSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@@H]2[C@H](O[C@@H]([C@@H]([C@H]2O)O)O)CO)O)O)O)O
• SMILES: C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)O)CO)O)O)O)O
• Canonical SMILES: C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)O)CO)O)O)O)O
• Boiling Point: Decomposes (NIOSH, 2016); Decomposes
• Density: 1.45 (NIOSH, 2016); 1.5 g/cm³; 1.45
• Melting Point: Decomposes (NIOSH, 2016); Mp 240 ° dec.; 240°C; Decomposes
• Physical Description: Starch is a fine, white, odorless powder. Note that granules from different vegetable sources vary in shape, size, and general appearance. A mixture of the carbohydrate polymers amylose amylopectin varying according to the vegetable source. Principally used for food.; DryPowder; DryPowder, WetSolid; WetSolid; Solid; WHITE POWDER.; Fine, white, odorless powder.; Fine, white, odorless powder. [Note: A carbohydrate polymer composed of 25% amylose & 75% amylpectin.]
• Description: Maltodextrin, also known as alpha-malt sugar or maltose, belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Maltodextrin can be converted into 1-O-acetyl-alpha-maltose. Maltodextrin is an odorless tasting compound that can be found in a number of food items such as kelp, towel gourd, caraway, and strawberry. This makes maltodextrin a potential biomarker for the consumption of these food products.; Alpha-maltose is a maltose that has alpha-configuration at the reducing end anomeric centre.; Starch is a fine, white, odorless powder. Note that granules from different vegetable sources vary in shape, size, and general appearance. A mixture of the carbohydrate polymers amylose amylopectin varying according to the vegetable source. Principally used for food.
• Solubility: Insoluble (NIOSH, 2016); Solubility in water: none; Insoluble
• Synonyms: Amylodextrin
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); 0 mmHg (approx)
• PubChem Compound: 439341
• Last Modified: Nov 11 2021